Cas no 3565-05-7 (6-amino-5-chloro-3-ethyl-1-propylpyrimidine-2,4-dione)

• Product Name: 6-amino-5-chloro-3-ethyl-1-propylpyrimidine-2,4-dione
• CAS No: 3565-05-7
• MF: C₉H₁₄ClN₃O₂
• MW: 231.679360866547
• CID: 1472782
• PubChem ID: 250733
• Update Time: 2025-04-20

6-amino-5-chloro-3-ethyl-1-propylpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-amino-5-chloro-3-ethyl-1-propylpyrimidine-2,4-dione
• AC1Q6EW0
• AC1L5IB8
• 3-ethyl-6-amino-5-chloro-1-propyl-1H-pyrimidine-2,4-dione
• AR-1H0921
• 6-amino-5-chloro-3-ethyl-1-propylpyrimidine-2,4(1h,3h)-dione
• NSC70481
• 3-Aethyl-6-amino-5-chlor-1-propyl-1H-pyrimidin-2,4-dion
• AG-K-92910
• 1-Propyl-3-aethyl-5-chlor-6-amino-uracil
• CTK4H5037
• AC1Q6EW0; AC1L5IB8; 3-ethyl-6-amino-5-chloro-1-propyl-1H-pyrimidine-2,4-dione; AR-1H0921; 6-amino-5-chloro-3-ethyl-1-propylpyrimidine-2,4(1h,3h)-dione; NSC70481; 3-Aethyl-6-amino-5-chlor-1-propyl-1H-pyrimidin-2,4-dion; AG-K-92910; 1-Propyl-3-aethyl-5-chlor-6-amino-uracil; CTK4H5037;
• DTXSID10290713
• NSC-70481
• 3565-05-7

• Inchi： 1S/C9H14ClN3O2/c1-3-5-13-7(11)6(10)8(14)12(4-2)9(13)15/h3-5,11H2,1-2H3
• InChI Key： FTJQPBKLFCZQDY-UHFFFAOYSA-N
• SMILES： ClC1C(N(CC)C(N(C=1N)CCC)=O)=O

Computed Properties

• Exact Mass: 231.07762
• Monoisotopic Mass: 231.0774544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• PSA: 66.64
• LogP: 1.25670